molecular formula C10H20O B1621930 4,6,6-Trimethylheptan-2-one CAS No. 40239-01-8

4,6,6-Trimethylheptan-2-one

Cat. No. B1621930
CAS RN: 40239-01-8
M. Wt: 156.26 g/mol
InChI Key: HSCMOVWILATROF-UHFFFAOYSA-N
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Description

4,6,6-Trimethylheptan-2-one is a useful research compound. Its molecular formula is C10H20O and its molecular weight is 156.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,6,6-Trimethylheptan-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,6,6-Trimethylheptan-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

40239-01-8

Product Name

4,6,6-Trimethylheptan-2-one

Molecular Formula

C10H20O

Molecular Weight

156.26 g/mol

IUPAC Name

4,6,6-trimethylheptan-2-one

InChI

InChI=1S/C10H20O/c1-8(6-9(2)11)7-10(3,4)5/h8H,6-7H2,1-5H3

InChI Key

HSCMOVWILATROF-UHFFFAOYSA-N

SMILES

CC(CC(=O)C)CC(C)(C)C

Canonical SMILES

CC(CC(=O)C)CC(C)(C)C

Other CAS RN

40239-01-8

Origin of Product

United States

Synthesis routes and methods

Procedure details

250 ml. of a ca. 2-M ethereal methyl lithium solution are added dropwise to 39.5 g. of 3,5,5-trimethylhexanoic acid in 250 ml. of absolute diethyl ether at such a rate that a slight reflux is maintained. After completion of the addition, the mixture is stirred at room temperature for 1.5 hours, then cooled in an ice bath and 100 ml. of saturated aqueous ammonium chloride solution are cautiously added dropwise with stirring. The mixture is filtered through diatomaceous earth and the two phases of the filtrate are separated. The aqueous phase is back-extracted once with diethyl ether and the ether solutions are washed successively with ammonium chloride solution, water and saturated aqueous sodium chloride solution, dried over sodium sulfate and evaporated. By distillation there is obtained pure 4,6,6-trimethyl-2-heptanone of boiling point 64°-67° C./12 mmHg; nD20 = 1.4258.
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